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Compound of Interest

Compound Name:
1,2-DIDEOXY-D-

RIBOFURANOSE

CAS No.: 91121-19-6

Cat. No.: B1205667

Get Quote

A Technical Guide for Nucleoside Chemists and
Structural Biologists[1]
Introduction & Chemical Identity
1,2-dideoxy-D-ribofuranose (also known as 1,4-anhydro-2-deoxy-D-erythro-pentitol) is a

tetrahydrofuran derivative.[1] Unlike standard nucleosides, it lacks both the nucleobase at the

anomeric position (C1) and the hydroxyl group at C2. This unique structure mimics the

apurinic/apyrimidinic (AP) site—a common DNA lesion—while possessing high chemical

stability due to the absence of the labile hemiacetal linkage.

Structural Mapping & Nomenclature
To interpret spectra accurately, one must map the sugar numbering (standard in nucleoside

chemistry) to the IUPAC tetrahydrofuran (THF) numbering.
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Feature
Sugar Numbering
(Used in this
Guide)

IUPAC THF
Numbering

Chemical
Environment

Anomeric Center C1 C5
Methylene (

), ether-linked.[1]

2-Deoxy Site C2 C4
Methylene (

), alkane-like.[1]

3-Hydroxyl C3 C3
Methine (

), chiral.

4-Hydroxymethyl C4 C2
Methine (

), chiral.

5-Hydroxyl C5 Exocyclic
Methylene (

), primary alcohol.[1]

Stereochemistry: The "D-ribo" configuration implies a trans relationship between the C3-

hydroxyl and the C4-hydroxymethyl group on the furanose ring.[1]

Spectroscopic Characterization Workflow
The characterization of this molecule requires a multi-modal approach to confirm the reduction

of the anomeric center and the integrity of the stereocenters.

DOT Diagram: Characterization Logic
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(M+Na 141)
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(Ring Closed)

Click to download full resolution via product page

Caption: Logical workflow for validating 1,2-dideoxy-D-ribofuranose. Note the critical check

for the absence of the anomeric proton signal.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[1][6][7]
NMR is the definitive method for distinguishing 1,2-dideoxy-D-ribofuranose from its

precursors (like thymidine or 2-deoxy-D-ribose).[1]

Experimental Protocol: Sample Preparation
Solvent: Dissolve 5–10 mg of sample in 0.6 mL of Deuterium Oxide (D₂O). D₂O is preferred

to eliminate hydroxyl proton coupling, simplifying the ring proton multiplets.

Reference: Use an internal standard like TSP (trimethylsilylpropanoic acid) at 0.00 ppm, as

TMS is insoluble in water.

Acquisition: Acquire 1D

H (16 scans min) and 1D

C (512 scans min).
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Detailed H NMR Analysis (500 MHz, D₂O)
The spectrum is characterized by the absence of the downfield anomeric signal (usually 5.5–

6.3 ppm in nucleosides).
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Position
Shift (

, ppm)
Multiplicity

Coupling (

, Hz)
Interpretation

H1 / H1' 3.80 – 4.05 Multiplet ~8–10 Hz

Protons at the

former anomeric

center.[1] Now a

methylene group

adjacent to the

ring oxygen.

Overlaps with

H4.

H2 / H2' 1.80 – 2.20 Multiplet Complex

Methylene

protons at C2.[1]

Distinctive

upfield shift.

Used to

diagnose ring

puckering (N vs

S conformation).

H3 4.35 – 4.45 Multiplet (dt)

Methine proton

adjacent to the

secondary

hydroxyl. The

most downfield

ring proton.

H4 3.85 – 4.00 Multiplet

Methine proton

branching to the

exocyclic

CH₂OH.

H5 / H5' 3.55 – 3.75 dd or m

Exocyclic

hydroxymethyl

protons.

Diastereotopic.
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Key Diagnostic: The "1,2-dideoxy" nature is confirmed by the integration of the 1.80–2.20 ppm

region (corresponding to 2 protons at C2) and the 3.80–4.05 ppm region (containing the new

C1 methylene protons).

C NMR Analysis (125 MHz, D₂O)

Position
Shift (

, ppm)
Type Notes

C1 68.0 – 70.0 CH₂

Ether-linked

methylene.[1] Upfield

from typical anomeric

C1 (~85-90 ppm).[1]

C2 32.0 – 35.0 CH₂

Alkane-like

methylene.[1]

Diagnostic for "deoxy"

positions.

C3 70.0 – 72.0 CH
Carbinol carbon

(attached to OH).

C4 85.0 – 87.0 CH
Ring junction methine.

[1]

C5 61.0 – 63.0 CH₂
Primary alcohol

carbon.[1]

Mass Spectrometry (MS)[1]
Mass spectrometry validates the molecular formula (

, MW: 118.13 Da) and purity.

Ionization Method: Electrospray Ionization (ESI) in Positive Mode.

Solvent Matrix: Methanol/Water (50:50) with 0.1% Formic Acid.

Fragmentation Pattern
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Unlike standard nucleosides which cleave the glycosidic bond to release a nucleobase, 1,2-
dideoxy-D-ribofuranose fragments primarily via dehydration.[1]

Ion Species m/z (Observed) Identity Mechanism

[M+H]⁺ 119.1 Protonated Molecule
Base peak in soft

ionization.[1]

[M+Na]⁺ 141.1 Sodium Adduct
Common in salt-

containing buffers.[1]

[M+H - H₂O]⁺ 101.1 Dehydration Product
Loss of water from

C3/C5.[1]

[M+H - 2H₂O]⁺ 83.1 Di-dehydration

Formation of furan

aromatic system

(rare).[1]

Infrared (IR) Spectroscopy[1][3]
IR is useful for confirming the absence of carbonyl impurities (from open-chain aldehyde forms

or lactone precursors).[1]

Method: ATR-FTIR (Attenuated Total Reflectance) on neat oil/solid.[1]

Key Bands:

3300–3450 cm⁻¹ (Broad): O-H stretching (strong, hydrogen bonded).

2850–2950 cm⁻¹: C-H stretching (sp³ hybridized).

1050–1100 cm⁻¹: C-O-C stretching (cyclic ether) and C-O stretching (alcohol).

Absence of 1700–1750 cm⁻¹: Confirms no C=O (lactone/aldehyde) remains, verifying the

reduction of the precursor.

Synthesis & Impurity Profile Context
Understanding the synthesis source is vital for interpreting "ghost peaks" in spectra.
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Common Synthetic Route: Elimination from Thymidine
A prevalent method involves the elimination of the thymine base from thymidine, followed by

hydrogenation.

Impurity A (Thymine): Look for aromatic protons at 7.2–7.6 ppm in

H NMR.

Impurity B (Glycals): If hydrogenation is incomplete, alkene protons will appear at 5.0–6.0

ppm.

DOT Diagram: Synthesis-Derived Impurities
Synthesis Source:

Thymidine Elimination

Impurity Check

Thymine Residue
(Aromatic H: ~7.5 ppm)

Incomplete
Purification

Unreduced Glycal
(Alkene H: ~5-6 ppm)

Incomplete
Hydrogenation

Pure 1,2-dideoxy-
D-ribofuranose

Clean Spectrum

Click to download full resolution via product page

Caption: Decision tree for identifying common synthetic impurities in 1,2-dideoxy-D-
ribofuranose samples.

References
Synthesis and Application: Kawakami, J. et al. "Practical and Reliable Synthesis of 1,2-
Dideoxy-D-ribofuranose and Its Application in RNAi Studies."[1] Nucleosides, Nucleotides

and Nucleic Acids, 2016.
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Structural Synonymy: PubChem Compound Summary for CID 91547-59-0 (1,4-Anhydro-2-

deoxy-D-erythro-pentitol).[1]

Precursor Characterization: "Synthesis of 1,4-anhydro-2-deoxy-D-ribitol derivatives from

thymidine." Nucleosides Nucleotides Nucleic Acids, 2003.[2]

NMR Reference Data: ChemicalBook 3-Hydroxytetrahydrofuran NMR Spectrum (Structural

Analog).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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